Benzofuran-2-amine

• CAS: 139266-08-3

Core Science & Biosynthesis

The Architectural Blueprint of a Privileged Scaffold: An In-depth Technical Guide to the Crystal Structure and Conformational Landscape of Benzofuran-2-amine

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

The benzofuran-2-amine moiety is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold in a multitude of pharmacologically active agents.[1][2] Its structural and conformational properties are pivotal in dictating molecular interactions with biological targets, thereby influencing efficacy and selectivity. This technical guide provides a comprehensive exploration of the solid-state architecture and conformational dynamics of the benzofuran-2-amine core. While the crystal structure of the parent benzofuran-2-amine remains to be reported in publicly accessible crystallographic databases, this guide will leverage the detailed structural analysis of a close derivative to elucidate the characteristic intermolecular interactions and packing motifs. Furthermore, we will delve into the conformational landscape of this scaffold using established computational methodologies, providing a framework for understanding its dynamic behavior in solution and at receptor binding sites.

Introduction: The Significance of the Benzofuran-2-amine Scaffold

Benzofuran, a heterocyclic compound arising from the fusion of a benzene and a furan ring, is a structural motif prevalent in a vast array of natural products and synthetic compounds with significant biological activities.[3] The introduction of an amine group at the 2-position of the benzofuran ring gives rise to the benzofuran-2-amine scaffold, a structure that has garnered immense interest in drug discovery. Derivatives of this scaffold have demonstrated a wide spectrum of therapeutic potential, including antifungal, anticancer, and P-glycoprotein inhibitory activities.[1] The spatial arrangement of the amino group in relation to the benzofuran ring system, along with the overall molecular conformation, is critical for its biological function, as these features govern the molecule's ability to engage in specific hydrogen bonding and other non-covalent interactions with protein targets. A thorough understanding of both the static crystal structure and the dynamic conformational behavior of this scaffold is therefore indispensable for rational drug design and development.

Crystal Structure Analysis: Insights from a Substituted Analog

In the absence of a publicly available crystal structure for the parent benzofuran-2-amine, we will examine the crystal structure of a representative derivative to infer the key structural features of the core. For this purpose, we will consider a synthesized 3-phenyl-N-(p-tolyl)benzofuran-2-amine derivative, for which X-ray crystallographic data has been reported.[1]

Molecular Geometry

The fundamental geometry of the benzofuran ring system in derivatives is largely planar.[4] The bond lengths and angles within the fused ring system are consistent with its aromatic character. The C2-N bond is a critical parameter, and its length and the geometry around the nitrogen atom (trigonal planar or pyramidal) will influence the hydrogen bonding capabilities of the molecule.

Supramolecular Assembly and Intermolecular Interactions

The crystal packing of benzofuran-2-amine derivatives is predominantly governed by a network of intermolecular interactions. The amino group is a potent hydrogen bond donor, while the oxygen atom of the furan ring and the aromatic pi-system can act as hydrogen bond acceptors.

A common feature in the crystal structures of related compounds is the formation of dimers or chains through N-H···O or N-H···N hydrogen bonds.[5] Furthermore, π-π stacking interactions between the benzofuran ring systems of adjacent molecules are frequently observed, contributing to the stability of the crystal lattice.[4] Edge-to-face C-H···π interactions also play a significant role in the overall packing arrangement.[4]

Below is a conceptual diagram illustrating the key intermolecular interactions that are anticipated to direct the crystal packing of benzofuran-2-amine and its derivatives.

Caption: Key intermolecular forces in benzofuran-2-amine crystals.

Conformational Analysis: The Dynamic Nature of Benzofuran-2-amine

The biological activity of a molecule is not solely dependent on its solid-state structure but also on its conformational flexibility in solution. For benzofuran-2-amine, the primary source of conformational isomerism is the rotation around the C2-N single bond.

Key Rotatable Bonds and Conformational Preferences

The orientation of the amino group relative to the benzofuran ring is the most significant conformational variable. The two lone pairs of the oxygen atom in the furan ring and the pi-system of the benzofuran core can influence the rotational barrier of the C2-N bond through electronic effects. Computational studies on analogous systems suggest that the planar conformation, where the amino group lies in the plane of the benzofuran ring, is often the most stable due to favorable conjugation.[6] However, steric hindrance from substituents can lead to non-planar ground state conformations.

Computational Approaches to Conformational Analysis

Density Functional Theory (DFT) and molecular mechanics are powerful tools for exploring the conformational landscape of molecules.[7] A typical computational workflow for conformational analysis involves a systematic or stochastic search of the conformational space to identify low-energy minima, followed by the calculation of the rotational energy profile around key dihedral angles.

The following diagram outlines a typical workflow for the computational conformational analysis of benzofuran-2-amine.

Caption: A typical computational workflow for conformational analysis.

A relaxed surface scan of the C2-N bond would reveal the energy barriers between different rotamers. For N-benzhydrylformamides, which share some structural similarities, the rotational barrier of the formyl group has been calculated to be in the range of 20-23 kcal/mol using DFT methods.[8] A similar range could be anticipated for the amino group rotation in benzofuran-2-amine, although this would be influenced by the specific environment and substitution pattern.

Experimental and Computational Protocols

Protocol for Single-Crystal X-ray Diffraction

The following is a generalized protocol for the determination of the crystal structure of a benzofuran-2-amine derivative.

Step 1: Crystallization

• Dissolve the synthesized and purified compound in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate, or a mixture with a less polar solvent like hexane).

• Employ a slow evaporation technique at room temperature to allow for the formation of single crystals of suitable quality for X-ray diffraction.

Step 2: Data Collection

• Mount a selected single crystal on a goniometer head of a diffractometer equipped with a suitable X-ray source (e.g., Mo-Kα or Cu-Kα radiation).

• Collect diffraction data at a controlled temperature (typically 100 K or 293 K) over a range of angles.

Step 3: Structure Solution and Refinement

• Process the collected data (integration and scaling) using appropriate software.

• Solve the crystal structure using direct methods or Patterson methods.

• Refine the structural model against the experimental data using full-matrix least-squares on F².

• Locate and refine hydrogen atoms from the difference Fourier map or place them in calculated positions.

• The final refined structure should have acceptable R-factors and goodness-of-fit values.

Step 4: Data Deposition

• Deposit the final crystallographic data, including the CIF (Crystallographic Information File), into a public database such as the Cambridge Crystallographic Data Centre (CCDC).[9]

Protocol for Computational Conformational Analysis

The following protocol outlines the steps for a DFT-based conformational analysis of benzofuran-2-amine.

Step 1: Initial Structure Generation

• Build the 3D structure of benzofuran-2-amine using a molecular modeling software package.

Step 2: Conformational Search (Molecular Mechanics)

• Perform a systematic or random conformational search using a molecular mechanics force field (e.g., MMFF) to identify a set of low-energy conformers. This step broadly samples the conformational space.

Step 3: DFT Geometry Optimization

• For each low-energy conformer identified in the previous step, perform a full geometry optimization using a DFT method (e.g., B3LYP functional) with a suitable basis set (e.g., 6-31G(d,p)).

Step 4: Frequency Calculations

• Perform frequency calculations on the optimized geometries to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (e.g., Gibbs free energy).

Step 5: Potential Energy Surface (PES) Scan

• Select the lowest energy conformer and perform a relaxed PES scan by systematically rotating the dihedral angle defining the C2-N bond (e.g., in 10-degree increments). At each step, the remaining degrees of freedom are optimized. This will yield the rotational energy profile and the transition state structures.

Step 6: Analysis

• Analyze the relative energies of the stable conformers and the energy barriers for interconversion. Examine the geometric parameters (bond lengths, angles, dihedrals) of the key conformers.

Conclusion

The benzofuran-2-amine scaffold is a vital component in the design of new therapeutic agents. While the crystal structure of the parent molecule is yet to be elucidated, analysis of its derivatives provides invaluable insights into the governing principles of its solid-state architecture, highlighting the importance of hydrogen bonding and π-π interactions. Computational methods offer a powerful complementary approach to explore the conformational landscape of this scaffold, revealing the energetic preferences for the orientation of the crucial amino group. A combined understanding of the static and dynamic structural features of benzofuran-2-amine is paramount for the continued development of novel and effective drugs based on this privileged framework.

References

• A New Approach for the Synthesis of 2-Aminobenzofurans has been Described via Sc(OTf)3 Mediated Formal Cycloaddition of Isocyanides with the in Situ Generated Ortho-Quinone Methides (o-QMs) from o-Hydroxybenzhydryl Alcohol. Molecules. [Link]

• Catalyst-Free Synthesis of Novel 4-(Benzofuran-2-yl)-N-phenylthiazol-2(3H)-imines, Crystal Structure Elucidation, and the Effect of Phenyl Substitution on Crystal Packing. Crystals. [Link]

• (2Z,5Z)-5-((3-(Benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-((4-methoxyphenyl)imino)-3-phenylthiazolidin-4-one. Molbank. [Link]

• Electronic Supplementary Information for: The π-hole···π and lone-pair···π interactions co-exist in the π-stacked assembly formed by 2,1,3-benzoselenadiazole and isophthalic acid. Royal Society of Chemistry. [Link]

• 1-Benzofuran-2-amine. PubChem. [Link]

• Computational evaluation of 2-arylbenzofurans for their potential use against SARS-CoV-2: A DFT, molecular docking, molecular dynamics simulation study. Indian Journal of Biochemistry & Biophysics. [Link]

• Structural Elucidation of 2-(6-(Diethylamino)benzofuran-2-yl)-3-hydroxy-4H-chromen-4-one and Labelling of Mycobacterium aurum Cells. Molbank. [Link]

• Structural confirmation of position isomers 2-(2-methylaminoprolyl)benzofuran and 5-(2-methylaminopropyl)benzofuran: a combined mass spectrometric and computational study. Rapid Communications in Mass Spectrometry. [Link]

• A Study of 2-Aminofurans. ResearchGate. [Link]

• Density Functional Theory and Molecular Modeling of the Compound 2-[2-(4-Methylphenylamino)-4-phenylthiazol-5-yl]benzofuran. IntechOpen. [Link]

• Structure-activity relationship study of novel 2-aminobenzofuran derivatives as P-glycoprotein inhibitors. European Journal of Medicinal Chemistry. [Link]

• Quantitative Structure-activity Relationship Studies and Nonlinear Optical Properties of 2-Phenylbenzofuran Derivatives: A Density Functional Theory Study. Physical Chemistry Research. [Link]

• Conformational analysis of selected [2.2]heterophanes: A comparison of stereochemical switching via computational chemistry. International Journal of Undergraduate Research and Creative Activities. [Link]

• Crystallography Open Database (COD). SciCrunch. [Link]

• Benzofurans. American Elements. [Link]

• Chemical structure of benzofuran. ResearchGate. [Link]

• Synthesis of 2-aminobenzofurans via base-mediated [3 + 2] annulation of N-phenoxy amides with gem-difluoroalkenes. Organic Chemistry Frontiers. [Link]

• Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules. [Link]

• Diversity-oriented synthesis of poly-substituted benzofuran derivatives bearing amino groups at 2- or 3-positions: Rh- or Ni-catalyzed cycloisomerization between ynamides and enol ethers. Organic Chemistry Frontiers. [Link]

Sources

• 1. A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationship study of novel 2-aminobenzofuran derivatives as P-glycoprotein inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Catalyst-Free Synthesis of Novel 4-(Benzofuran-2-yl)-N-phenylthiazol-2(3H)-imines, Crystal Structure Elucidation, and the Effect of Phenyl Substitution on Crystal Packing [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Density Functional Theory and Molecular Modeling of the Compound 2-[2-(4-Methylphenylamino)-4-phenylthiazol-5-yl]benzofuran | IntechOpen [intechopen.com]
• 8. Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study [mdpi.com]
• 9. rsc.org [rsc.org]

The Compass of Affinity: A Technical Guide to Benzofuran-2-Amine Receptor Binding

A Foreword for the Modern Drug Hunter: In the intricate landscape of neuropharmacology, the benzofuran-2-amine scaffold has emerged as a privileged structure, a versatile key capable of unlocking a multitude of receptor pathways. From the modulation of monoaminergic systems to the nuanced control of serotonin and dopamine signaling, these compounds hold immense promise for the development of novel therapeutics targeting a spectrum of neurological and psychiatric disorders. This guide is crafted for the hands-on researcher, the discerning scientist, and the forward-thinking drug development professional. It is not a mere collection of protocols but a strategic compass, designed to navigate the complexities of receptor binding affinity studies with precision and scientific rigor. We will delve into the "why" behind the "how," empowering you to not only execute these assays but to innovate upon them.

Part 1: The Benzofuran-2-Amine Core - A Privileged Scaffold in Neuropharmacology

The benzofuran ring system, a fusion of a benzene and a furan ring, endowed with an amine substituent at the 2-position, presents a unique combination of structural rigidity and electronic properties. This arrangement allows for a diverse array of substitutions, enabling the fine-tuning of a compound's steric and electronic profile to achieve desired receptor selectivity and affinity.

Benzofuran-2-amine derivatives have been shown to interact with a range of crucial neurological targets, including:

• Serotonin (5-HT) Receptors: Particularly the 5-HT2A, 5-HT2B, and 5-HT1A subtypes, which are implicated in mood, cognition, and psychosis.[1][2]

• Dopamine (D) Receptors: The D2 and D3 subtypes are primary targets for antipsychotic and anti-Parkinsonian drugs.[3]

• Monoamine Transporters: The transporters for serotonin (SERT), dopamine (DAT), and norepinephrine (NET) are key regulators of neurotransmitter levels in the synaptic cleft and are the targets of many antidepressants and stimulants.[1][4]

The exploration of this chemical space is driven by the quest for molecules with tailored pharmacological profiles – potent affinity for the desired target with minimal off-target effects. Understanding the principles and practicalities of receptor binding assays is therefore paramount to this endeavor.

Part 2: The Cornerstone of Discovery - Principles of Receptor Binding Affinity

At its core, a receptor binding assay quantifies the interaction between a ligand (in our case, a benzofuran-2-amine compound) and its receptor. The primary metric we seek is the binding affinity , a measure of the strength of this interaction. This is typically expressed as the dissociation constant (Kd) or the inhibition constant (Ki) . A lower Kd or Ki value signifies a higher binding affinity.

The most common method to determine the binding affinity of a novel, unlabeled compound is through a competitive radioligand binding assay . This technique relies on the principle of competition between a radiolabeled ligand (a molecule with a known high affinity for the receptor, tagged with a radioisotope) and our unlabeled test compound for a finite number of receptor binding sites.[1][5] The more effectively our test compound displaces the radioligand, the higher its affinity for the receptor.

The workflow of a typical competitive radioligand binding assay can be visualized as follows:

Workflow of a competitive radioligand binding assay.

Part 3: In the Trenches - Experimental Protocols

The following protocols are presented as a robust starting point. As a senior application scientist, I stress the importance of optimization. Each receptor system and compound series may require fine-tuning of these parameters to achieve reliable and reproducible data.

Synthesis of a Benzofuran-2-amine Core Structure

A versatile method for the synthesis of the 2-aminobenzofuran scaffold is the [4+1] cycloaddition of in situ generated ortho-quinone methides (o-QMs) with isocyanides.[4][6] This approach offers a direct and efficient route to the desired core structure.

Step-by-Step Protocol:

• Generation of ortho-Quinone Methide: To a solution of an appropriate o-hydroxybenzhydryl alcohol (1.0 equiv) in a suitable solvent (e.g., dichloromethane), add a Lewis acid catalyst such as Scandium(III) triflate (Sc(OTf)3, 0.1 equiv).

• Cycloaddition: To the reaction mixture, add the desired isocyanide (1.2 equiv) and stir at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 2-aminobenzofuran.

Radioligand Binding Assay for Serotonin 5-HT2A Receptor

This protocol is adapted for determining the binding affinity of a test benzofuran-2-amine compound for the human 5-HT2A receptor.

Materials and Reagents:

• Receptor Source: Cell membranes from CHO or HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioligand: [3H]Ketanserin (Specific activity ~70-90 Ci/mmol).[7]

• Test Compound: Benzofuran-2-amine derivative of interest.

• Non-specific Agent: 10 µM unlabeled Ketanserin or another high-affinity 5-HT2A antagonist.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2.[7][8]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: Cell harvester with glass fiber filters (e.g., Whatman GF/B), pre-soaked in 0.5% polyethyleneimine to reduce non-specific binding.[9]

• Scintillation Cocktail and Counter.

Step-by-Step Protocol:

• Membrane Preparation: Thaw the cell membranes on ice and resuspend in assay buffer to a final protein concentration that yields a sufficient signal-to-noise ratio (typically 50-100 µg protein per well).

• Assay Plate Setup (96-well format, in triplicate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of [3H]Ketanserin (final concentration at or near its Kd, e.g., 1-2 nM), and 100 µL of the membrane suspension.

  • Non-Specific Binding (NSB): Add 50 µL of the non-specific agent (e.g., 10 µM Ketanserin), 50 µL of [3H]Ketanserin, and 100 µL of the membrane suspension.

  • Competitive Binding: Add 50 µL of the test benzofuran-2-amine compound at various concentrations (typically a 10-point serial dilution), 50 µL of [3H]Ketanserin, and 100 µL of the membrane suspension.

• Incubation: Incubate the plate at room temperature (or 37°C) for 60-90 minutes with gentle agitation to reach equilibrium.[8][10]

• Termination and Filtration: Rapidly terminate the reaction by filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.[7][10]

• Radioactivity Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and allow to equilibrate for at least 4 hours in the dark before counting in a liquid scintillation counter.[7]

Radioligand Binding Assay for Dopamine D2 Receptor

This protocol is designed for assessing the binding affinity of a test compound for the human dopamine D2 receptor.

Materials and Reagents:

• Receptor Source: Cell membranes from CHO or HEK293 cells stably expressing the human D2 receptor.

• Radioligand: [3H]Spiperone or [3H]Raclopride.[5]

• Test Compound: Benzofuran-2-amine derivative of interest.

• Non-specific Agent: 10 µM Butaclamol or Haloperidol.[5]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.[5]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus and Scintillation Supplies: As described for the 5-HT2A assay.

Step-by-Step Protocol:

The procedure is analogous to the 5-HT2A receptor binding assay, with the following key considerations:

• Radioligand Concentration: Use a concentration of the chosen radioligand ([3H]Spiperone or [3H]Raclopride) at or near its Kd value for the D2 receptor.

• Incubation: Incubate at an appropriate temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Data Analysis: Follow the same data analysis pipeline as outlined below.

Part 4: From Raw Counts to Actionable Insights - Data Analysis

The output from the scintillation counter (Counts Per Minute, CPM, or Disintegrations Per Minute, DPM) is the raw data. The following steps will transform this data into meaningful affinity values.

Data analysis pipeline for competitive binding assays.

1. Calculation of Specific Binding:

• Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM) [7]

2. Generation of the Competition Curve:

• For each concentration of your benzofuran-2-amine test compound, calculate the percentage of specific binding.

• Plot the percentage of specific binding on the y-axis against the logarithm of the test compound concentration on the x-axis. This will generate a sigmoidal dose-response curve.

3. Determination of the IC50 Value:

• Using a non-linear regression analysis software (e.g., GraphPad Prism), fit the competition curve to a one-site competition model to determine the IC50 value.[5] The IC50 is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

4. Calculation of the Inhibition Constant (Ki):

• The IC50 value is dependent on the concentration of the radioligand used in the assay. To obtain a true measure of affinity that is independent of experimental conditions, the Ki is calculated using the Cheng-Prusoff equation :[11][12]

  Ki = IC50 / (1 + [L]/Kd)

  Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the dissociation constant of the radioligand for the receptor (this should be determined experimentally under the same assay conditions via a saturation binding experiment).

Part 5: Data Presentation and Interpretation

For clarity and comparative purposes, binding affinity data for a series of benzofuran-2-amine compounds should be presented in a tabular format.

Table 1: Illustrative Binding Affinities (Ki, nM) of Benzofuran-2-Amine Derivatives at Key Neurological Targets

Compound	5-HT2A	D2	SERT
BZA-1	15.2	850.6	120.4
BZA-2	250.1	25.8	2500.0
BZA-3	5.6	10.2	8.9
Reference 1	2.1	500.0	75.3
Reference 2	450.0	1.5	1500.0

Data are hypothetical and for illustrative purposes only.

Interpretation of Results:

• Potency: Lower Ki values indicate higher binding affinity and thus greater potency at the receptor. In the example above, BZA-3 is the most potent compound across all three targets.

• Selectivity: The ratio of Ki values for different receptors indicates the selectivity of a compound. For example, BZA-1 shows a high degree of selectivity for the 5-HT2A receptor over the D2 receptor (850.6 / 15.2 ≈ 56-fold selectivity). BZA-2, conversely, is more selective for the D2 receptor.

• Structure-Activity Relationship (SAR): By comparing the chemical structures of the compounds in the series with their corresponding binding affinities, researchers can deduce the structural features that confer potency and selectivity. This is the cornerstone of rational drug design.

Conclusion: The Path Forward

This guide has provided a comprehensive framework for the investigation of the receptor binding affinity of benzofuran-2-amine compounds. By grounding our experimental design in sound scientific principles and executing our protocols with meticulous attention to detail, we can generate high-quality, reproducible data. This, in turn, will illuminate the structure-activity relationships that govern the interactions of this promising class of molecules with their neurological targets. The journey from a novel chemical entity to a life-changing therapeutic is long and arduous, but it begins with a precise and accurate understanding of binding affinity. May this guide serve as a trusted companion on that journey.

References

• Rickli, A., et al. (2015). Pharmacological profile of novel psychoactive benzofurans. British Journal of pharmacology, 172(14), 3412-3425. [Link]

• Mach, R. H., et al. (2004). Synthesis and Characterization of Selective Dopamine D2 Receptor Antagonists. 2. Azaindole, Benzofuran, and Benzothiophene Analogs of L-741,626. Journal of medicinal chemistry, 47(16), 3947-3957. [Link]

• Knoll, J., et al. (1999). (−)1-(Benzofuran-2-yl)-2-propylaminopentane, [(−)BPAP], a selective enhancer of the impulse propagation mediated release of catecholamines and serotonin in the brain. British journal of pharmacology, 128(7), 1433-1440. [Link]

• Wang, Y., et al. (2022). A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides. Molecules, 27(23), 8498. [Link]

• Macor, J. E., et al. (1992). Benzofuran Bioisosteres of Hallucinogenic Tryptamines. Journal of medicinal chemistry, 35(22), 4033-4040. [Link]

• Niwa, M., et al. (2003). Transporter-mediated actions of R-(-)-1-(benzofuran-2-yl)-2-propylaminopentane. European journal of pharmacology, 482(1-3), 53-60. [Link]

• Cheng, Y. C., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical pharmacology, 22(23), 3099-3108. [Link]

• Aranda, R., et al. (2008). Synthesis, binding affinity, and molecular docking analysis of new benzofuranone derivatives as potential antipsychotics. Journal of medicinal chemistry, 51(19), 5831-5843. [Link]

• Eshleman, A. J., et al. (2019). Novel Benzofuran Derivatives Induce Monoamine Release and Substitute for the Discriminative Stimulus Effects of 3,4-Methylenedioxymethamphetamine. Journal of Pharmacology and Experimental Therapeutics, 371(2), 379-390. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. [Link]

• Shimshoni, J. A., et al. (2017). Neurochemical binding profiles of novel indole and benzofuran MDMA analogues. Naunyn-Schmiedeberg's archives of pharmacology, 390(1), 15-24. [Link]

• Copeland, R. A. (2019). Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis. ACS infectious diseases, 5(3), 329-340. [Link]

• García-Linares, S., et al. (2025). Artificial Brain Extracellular Fluid in Radioligand Binding Assays: Effects on Affinities of Ligands at Serotonin 5-HT7 Receptor. bioRxiv. [Link]

• Schoots, O., & Verheij, M. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of pharmacological and toxicological methods, 44(1), 227-235. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nicoyalife.com [nicoyalife.com]
• 3. Characterization of 5-HT(₁A,B) and 5-HT(₂A,C) serotonin receptor binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. On the Calculation Formula for the Binding Inhibition Constant Ki - 香川大学農学部 ケミカルバイオロジー研究室 [ag.kagawa-u.ac.jp]
• 12. pubs.acs.org [pubs.acs.org]

Pharmacokinetic Profiling of Benzofuran-2-Amine Scaffolds: Navigating Metabolism, Permeability, and Bioactivation

Executive Summary

The benzofuran-2-amine moiety is a highly privileged scaffold in medicinal chemistry, frequently utilized in the design of CNS agents, anticancer therapeutics, and immunomodulators[1]. However, integrating this electron-rich, fused heterocyclic system into a drug candidate introduces complex pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) challenges.

As drug development scientists, we must look beyond basic clearance metrics. The furan ring and the primary/secondary amine are highly susceptible to cytochrome P450 (CYP)-mediated bioactivation, leading to reactive intermediates that can cause idiosyncratic toxicity. This guide provides an authoritative, causality-driven framework for the PK profiling of benzofuran-2-amines, detailing the necessary in vitro and in vivo workflows required to de-risk these compounds early in the discovery pipeline.

The Metabolic Landscape: Bioactivation and Clearance Mechanisms

The fundamental challenge of the benzofuran-2-amine scaffold lies in its electron density, which makes it a prime target for oxidative metabolism primarily driven by CYP1A2, CYP2D6, and CYP3A4[2]. Understanding the exact mechanisms of this biotransformation is critical for rational structural optimization.

Epoxidation of the Furan Ring

The C2-C3 double bond of the benzofuran ring is a classic metabolic "soft spot." CYP450 enzymes catalyze the oxidation of this bond to form a highly reactive arene oxide (epoxide)[3]. If not rapidly detoxified by epoxide hydrolase or glutathione S-transferases (GSTs), this electrophilic species will covalently bind to nucleophilic residues on hepatic proteins, leading to hepatotoxicity.

N-Oxidation of the Amine

The 2-amine group is prone to N-hydroxylation. The resulting hydroxylamine is often a substrate for Phase II sulfotransferases (SULTs), which convert it into an unstable sulfate ester. This sulfate acts as an excellent leaving group, generating a highly reactive nitrenium ion that can form DNA or protein adducts[4].

Causality Check: Because of these dual bioactivation pathways, standard microsomal stability assays are insufficient. We must actively trap these transient intermediates during in vitro screening to quantify the risk of covalent binding.

Caption: Pathways of CYP450-mediated bioactivation and detoxification of benzofuran-2-amines.

Permeability and Efflux Dynamics

While the lipophilic nature of the benzofuran core generally affords excellent passive membrane permeability, the spatial arrangement of the amine group frequently turns these molecules into potent substrates—or even inhibitors—of P-glycoprotein (P-gp / ABCB1)[5].

If a benzofuran-2-amine is recognized by P-gp, it will be actively pumped back into the intestinal lumen during oral absorption, or excluded from the brain across the blood-brain barrier (BBB). Therefore, bidirectional permeability testing is a mandatory self-validating step to ensure that high in vitro potency translates to in vivo exposure.

Self-Validating Experimental Protocols

To accurately profile these compounds, your laboratory must implement robust, causality-driven methodologies. Below are the optimized protocols for assessing metabolic stability and permeability.

Protocol 1: In Vitro Microsomal Stability and Reactive Metabolite Trapping

Purpose: To determine intrinsic clearance ( CLint​ ) and simultaneously trap reactive epoxides/hydroxylamines.

• Matrix Preparation: Prepare a 1 mg/mL suspension of Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Rationale: MgCl2​ is a critical cofactor for CYP450 structural integrity and function.

• Trapping Agent Addition: Supplement the matrix with 5 mM reduced glutathione (GSH).

  • Rationale: GSH acts as a surrogate nucleophile, trapping transient electrophiles before they degrade, forming stable adducts detectable by mass spectrometry.

• Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH (the obligate electron donor for CYPs) and 1 µM of the benzofuran-2-amine test compound.

• Sampling & Quenching: At t=0,15,30,45,and 60 minutes, withdraw 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Rationale: The 3:1 organic-to-aqueous ratio ensures immediate denaturation of enzymes, halting metabolism precisely at the target timepoint.

• Protein Precipitation: Centrifuge the quenched samples at 15,000 × g for 15 minutes at 4°C.

  • Rationale: Complete pelleting of microsomal proteins prevents LC column clogging and ion suppression during MS analysis.

• LC-HRMS Analysis: Analyze the supernatant using LC-QTOF-MS. Monitor parent drug depletion to calculate CLint​ and perform a neutral loss scan of 129 Da to identify GSH-trapped adducts.

Protocol 2: Bidirectional Caco-2 Permeability Assay

Purpose: To assess intestinal absorption and P-gp efflux liability.

• Cell Culture: Seed Caco-2 cells on polycarbonate transwell filter inserts. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 400 Ω⋅cm2 .

  • Rationale: A TEER > 400 ensures the formation of tight junctions. If tight junctions are absent, the drug will leak paracellularly, yielding falsely high permeability data.

• Dosing: Apply 10 µM of the test compound to either the Apical (A) or Basolateral (B) chamber in HBSS buffer (pH 7.4).

• Incubation: Incubate at 37°C for 2 hours on an orbital shaker.

• Analysis: Sample the receiver chambers and quantify via LC-MS/MS.

• Calculation: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ). An ER > 2.0 indicates active efflux.

Caption: Iterative ADME optimization workflow for benzofuran-2-amine candidates.

Quantitative Pharmacokinetic Data Presentation

Through iterative SAR (Structure-Activity Relationship) optimization—such as introducing steric hindrance near the amine or halogenating the furan ring—the PK liabilities of this scaffold can be mitigated. The table below summarizes typical parameters observed when transitioning from an unoptimized hit to a preclinical lead[1].

PK Parameter	Unoptimized Benzofuran-2-amine	Optimized Derivative (e.g., F/Cl-substituted)	Causality / Rationale for Shift
HLM CLint​	> 150 µL/min/mg	< 30 µL/min/mg	Halogenation at C3 or N-alkylation blocks rapid CYP450 oxidation and epoxidation.
Caco-2 Papp​ (A-B)	2.0×10−6 cm/s	15.0×10−6 cm/s	Reducing hydrogen bond donors (e.g., converting primary to secondary amine) improves passive lipid bilayer diffusion.
Caco-2 Efflux Ratio	> 5.0 (Strong P-gp substrate)	< 1.5 (Non-substrate)	Altering the basicity (pKa) and spatial geometry prevents binding to the P-gp efflux pump pocket.
Rat IV Clearance	65 mL/min/kg (High)	12 mL/min/kg (Low)	Correlates directly with the improvements achieved in in vitro microsomal stability.
Oral Bioavailability (F%)	< 10%	> 60%	Reduced hepatic first-pass metabolism and evasion of intestinal P-gp efflux lead to high systemic exposure.

In Vivo PK Profiling Strategies

Once a candidate passes the in vitro decision gates, in vivo profiling in rodents (typically Sprague-Dawley rats or C57BL/6 mice) is required.

Formulation Causality: Benzofuran-2-amines often exhibit high crystal lattice energy and poor aqueous solubility. Dosing these compounds in vivo as simple aqueous suspensions will result in dissolution-limited absorption, yielding falsely low oral bioavailability (F%) data. To obtain accurate PK parameters, formulate the intravenous (IV) and oral (PO) doses using co-solvents or complexing agents (e.g., 5% DMSO / 10% Tween 80 / 85% Saline, or 20% Hydroxypropyl- β -cyclodextrin). This ensures the drug is fully dissolved in the gastrointestinal tract, allowing you to measure true permeability and first-pass metabolism rather than mere solubility limits.

Conclusion

The benzofuran-2-amine scaffold offers immense pharmacological potential, but it demands rigorous, causality-driven pharmacokinetic profiling. By proactively identifying reactive metabolites via GSH trapping and aggressively optimizing against P-gp efflux and CYP-mediated clearance, drug development scientists can transform a metabolically fragile hit into a robust, orally bioavailable clinical candidate.

Sources

• 1. Benzofuran Derivatives as Potent, Orally Active S1P1 Receptor Agonists: A Preclinical Lead Molecule for MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MS(n) techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Structure-activity relationship study of novel 2-aminobenzofuran derivatives as P-glycoprotein inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Biological Evaluation of Novel Benzofuran-2-Amine Analogs

Executive Summary

The benzofuran scaffold is a privileged heterocyclic motif frequently encountered in natural products and clinically approved drugs, celebrated for its wide array of biological activities.[1][2][3] Among its numerous derivatives, benzofuran-2-amine analogs have emerged as a particularly promising class of compounds in medicinal chemistry. Their unique structural features and electronic properties make them attractive candidates for the development of novel therapeutic agents targeting a spectrum of diseases, from cancer to microbial infections and inflammatory disorders.[4][5][6] This in-depth technical guide provides a comprehensive overview of the biological evaluation of novel benzofuran-2-amine analogs, designed for researchers, scientists, and drug development professionals. This guide will delve into the causality behind experimental choices, provide detailed protocols for key assays, and present a framework for interpreting the resulting data to drive successful drug discovery campaigns.

The Benzofuran-2-Amine Scaffold: A Privileged Core in Drug Discovery

The benzofuran ring system, an amalgamation of a benzene and a furan ring, confers a rigid, planar structure with a rich electron density, making it an ideal platform for molecular recognition by biological targets.[2] The introduction of an amine group at the C-2 position further enhances the molecule's drug-like properties by providing a key hydrogen bond donor and a site for further functionalization. This allows for the fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical for optimizing pharmacokinetic and pharmacodynamic profiles.

The versatility of the benzofuran-2-amine core has led to the exploration of its potential in several therapeutic areas:

• Anticancer Activity: Many derivatives have demonstrated potent cytotoxic effects against a range of cancer cell lines.[1][4][7] Their mechanisms of action are often multifaceted, including the inhibition of tubulin polymerization and the modulation of drug efflux pumps like P-glycoprotein (P-gp).[5]

• Antimicrobial Properties: The scaffold has shown promise in the development of new antibacterial and antifungal agents, a critical need in the face of rising antimicrobial resistance.[6][8]

• Anti-inflammatory Effects: Benzofuran derivatives have been shown to modulate key inflammatory pathways, offering potential for the treatment of chronic inflammatory diseases.[2][9][10]

• Neuroprotective and Antioxidant Activities: Certain benzofuran-2-carboxamide derivatives, closely related to the 2-amine analogs, have exhibited significant neuroprotective and antioxidant properties in preclinical models.[4][11]

This guide will now proceed to detail the experimental workflows for evaluating these key biological activities.

A Strategic Framework for Biological Evaluation

A logical and stepwise approach is crucial for the efficient evaluation of novel benzofuran-2-amine analogs. The following workflow provides a roadmap from initial screening to more in-depth mechanistic studies.

Caption: A strategic workflow for the biological evaluation of novel compounds.

In Vitro Anticancer Evaluation: Uncovering Cytotoxic Potential

The initial assessment of anticancer activity typically involves in vitro cytotoxicity screening against a panel of human cancer cell lines. This provides a rapid and cost-effective way to identify promising lead compounds.

Cell Viability and Cytotoxicity Assays

The choice of assay depends on the anticipated mechanism of action and the specific research question. Tetrazolium-based assays are widely used to measure cellular metabolic activity, which is an indicator of cell viability.

3.1.1. MTT Assay: A Workhorse for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT by mitochondrial succinate dehydrogenase in metabolically active cells to form a purple formazan product.[1] The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the benzofuran-2-amine analogs for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that causes 50% inhibition of cell growth.[5]

Data Presentation: Comparative Cytotoxicity

The results of cytotoxicity assays are best presented in a tabular format to allow for easy comparison of the activity of different analogs across various cell lines.

Compound	A549 (Lung) IC₅₀ (µM)	MCF-7 (Breast) IC₅₀ (µM)	PC-3 (Prostate) IC₅₀ (µM)	SGC7901 (Gastric) IC₅₀ (µM)
Analog 37e	<10	<10	-	<10
Analog 38	25.15	-	-	-
Analog 39	-	-	33	-
5-Fluorouracil (Control)	>10	>10	-	>10

Data synthesized from multiple sources for illustrative purposes.[4]

Mechanism of Action: Beyond Cytotoxicity

For compounds demonstrating significant cytotoxicity, further studies are warranted to elucidate their mechanism of action.

3.3.1. P-glycoprotein (P-gp) Inhibition

Multidrug resistance (MDR) is a major obstacle in cancer chemotherapy, and the overexpression of the P-gp efflux pump is a common mechanism.[11] Some 2-aminobenzofuran derivatives have been identified as potent P-gp inhibitors, which can sensitize resistant cancer cells to conventional chemotherapeutic agents.[5][11]

Experimental Workflow: P-gp Inhibition Assay

Caption: A simplified workflow for assessing P-glycoprotein inhibition.

Antimicrobial Evaluation: Combating Infectious Agents

The emergence of drug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Benzofuran-2-amine analogs represent a promising scaffold for this purpose.

Initial Screening: Identifying Antimicrobial Activity

The initial screening for antimicrobial activity is often performed using agar-based diffusion methods or broth microdilution assays.

4.1.1. Broth Microdilution Method: Determining Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[8]

Experimental Protocol: Broth Microdilution Assay

• Serial Dilution: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Inoculate each well with a standardized suspension of the test microorganism.

• Incubation: Incubate the plates at an appropriate temperature and duration for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that shows no visible turbidity.

Bactericidal vs. Bacteriostatic Activity: Minimum Bactericidal Concentration (MBC)

For compounds that exhibit an inhibitory effect (bacteriostatic), it is important to determine if they are also capable of killing the bacteria (bactericidal). This is achieved by determining the Minimum Bactericidal Concentration (MBC), which is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.

Experimental Protocol: MBC Determination

• Subculturing: Following the MIC determination, an aliquot from each well showing no visible growth is subcultured onto an agar plate.

• Incubation: The agar plates are incubated to allow for the growth of any surviving bacteria.

• MBC Determination: The MBC is the lowest concentration of the compound that results in no bacterial growth on the agar plate.

Data Presentation: Antimicrobial Activity Spectrum

The antimicrobial activity of the synthesized compounds can be summarized in a table, including the MIC values against a panel of Gram-positive and Gram-negative bacteria, as well as fungi.

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Analog 6a	>100	>100	>100
Analog 6b	6.25	6.25	>100
Analog 6f	6.25	12.5	>100
Ciprofloxacin (Control)	0.5	0.25	-

Data synthesized from multiple sources for illustrative purposes.[12]

Anti-inflammatory Evaluation: Modulating the Inflammatory Response

Chronic inflammation is a hallmark of many diseases, and targeting inflammatory pathways is a key therapeutic strategy. Benzofuran-2-amine analogs have shown potential as anti-inflammatory agents.

In Vitro Anti-inflammatory Screening

A common in vitro model for assessing anti-inflammatory activity involves the use of lipopolysaccharide (LPS)-stimulated macrophages, such as the RAW 264.7 cell line. LPS stimulation induces the production of pro-inflammatory mediators, including nitric oxide (NO) and various cytokines.

5.1.1. Nitric Oxide (NO) Production Assay (Griess Assay)

The Griess assay is a simple and sensitive colorimetric method for measuring the concentration of nitrite, a stable and nonvolatile breakdown product of NO, in cell culture supernatants.[13]

Experimental Protocol: Griess Assay

• Cell Culture and Treatment: Culture RAW 264.7 cells and treat them with the test compounds in the presence or absence of LPS.

• Supernatant Collection: After an appropriate incubation period, collect the cell culture supernatants.

• Griess Reagent Addition: Add Griess reagent to the supernatants.

• Absorbance Measurement: Measure the absorbance at 540 nm. The amount of nitrite is proportional to the absorbance.

In Vivo Anti-inflammatory Models

For compounds that show promising in vitro anti-inflammatory activity, evaluation in in vivo models is the next logical step.

5.2.1. Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a widely used and reproducible in vivo assay for evaluating the anti-inflammatory activity of novel compounds.[9][14]

Experimental Protocol: Carrageenan-Induced Paw Edema

• Animal Dosing: Administer the test compounds orally or intraperitoneally to rats.

• Carrageenan Injection: After a set period, inject a solution of carrageenan into the sub-plantar region of the rat's hind paw to induce localized inflammation and edema.

• Paw Volume Measurement: Measure the paw volume at various time points after the carrageenan injection using a plethysmometer.

• Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the control group.

Mechanistic Insights: Targeting Inflammatory Signaling Pathways

The anti-inflammatory effects of benzofuran derivatives are often mediated through the modulation of key signaling pathways, such as the NF-κB and MAPK pathways, which regulate the expression of pro-inflammatory genes.[13]

Sources

• 1. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Discovery and structure-activity relationship studies of 2-benzylidene-2,3-dihydro-1H-inden-1-one and benzofuran-3(2H)-one derivatives as a novel class of potential therapeutics for inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. easpublisher.com [easpublisher.com]
• 10. ijbcp.com [ijbcp.com]
• 11. Structure-activity relationship study of novel 2-aminobenzofuran derivatives as P-glycoprotein inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jopcr.com [jopcr.com]
• 13. mdpi.com [mdpi.com]
• 14. Synthesis and structure-activity relationship studies of 2-(N-substituted)-aminobenzimidazoles as potent negative gating modulators ofsmall conductance Ca2+-activated K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting low yields in benzofuran-2-amine synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis . As a Senior Application Scientist, I have guided countless research teams through the notoriously finicky synthesis of the 2-aminobenzofuran scaffold.

While 2-aminobenzofurans are highly prized in drug development—particularly as potent P-glycoprotein (P-gp) inhibitors and anticancer agents[1][2]—their electron-rich core makes them highly susceptible to oxidation, unwanted ring-opening, and polymerization.

This guide abandons generic advice in favor of mechanistic troubleshooting. Below, you will find a diagnostic hub, causality-driven FAQs, quantitative data comparisons, and self-validating protocols to rescue your yields.

Part 1: Diagnostic Hub

Before adjusting equivalents or swapping solvents, you must identify where your specific synthetic route is failing. Use the diagnostic decision tree below to isolate the mechanistic bottleneck.

Caption: Diagnostic decision tree for troubleshooting 2-aminobenzofuran synthesis based on synthetic route.

Part 2: Route-Specific Troubleshooting & FAQs

Q1: I am using the Pd-catalyzed cycloisomerization of 2-(cyanomethyl)phenyl esters, but my yields are stuck below 30%. What is causing the reaction to stall?

The Causality: This transformation relies on a delicate catalytic cycle driven by Pd(OAc)₂, PCy₃, and a Zinc additive[3]. The fundamental cause of stalling here is the failure to maintain Palladium in its active Pd(0) state. Zinc is required to reduce Pd(II) to Pd(0). If your Zinc dust is passivated with an oxide layer (ZnO), or if trace oxygen oxidizes your electron-rich PCy₃ ligand, the catalytic cycle dies prematurely. The Fix: Do not just add more catalyst. Activate your Zinc dust by washing it with 2% HCl, followed by water, ethanol, and ether, then dry it under a high vacuum. Furthermore, degas your toluene solvent using a strict freeze-pump-thaw method.

Q2: In the Sc(OTf)₃-mediated[4+1] cycloaddition with isocyanides, I am seeing a dark, uncharacterized polymeric mass. How do I prevent this?

The Causality: This route generates an ortho-quinone methide (o-QM) intermediate in situ from an o-hydroxybenzhydryl alcohol[1][4]. o-QMs are extraordinarily reactive. If your Lewis acid (Sc(OTf)₃) concentration is too high, or if you add all your alcohol at once, the steady-state concentration of the o-QM spikes. Instead of waiting for the [4+1] attack by the isocyanide, the o-QM molecules rapidly self-condense and polymerize. The Fix: Strictly control Sc(OTf)₃ loading to exactly 10 mol%. Use a syringe pump to add the o-hydroxybenzhydryl alcohol over 1 hour to keep the o-QM concentration low, allowing the isocyanide to capture it efficiently[1].

Q3: My base-mediated [3+2] annulation using N-phenoxy amides and gem-difluoroalkenes yields a mixture of partially fluorinated intermediates. Why isn't the C-F bond cleaving?

The Causality: This metal-free route relies on a tandem [3,3]-sigmatropic rearrangement followed by a mandatory β-F elimination[5][6]. The cleavage of the highly stable C-F bonds is entirely dependent on the thermodynamic driving force provided by the base. If your Cs₂CO₃ has absorbed atmospheric moisture, its effective basicity drops below the threshold required to drive the elimination step. The Fix: Flame-dry your Cs₂CO₃ immediately before use. Run the reaction in strictly anhydrous DMSO (0.1 M) under an inert atmosphere.

Q4: I am attempting the photochemical synthesis via α-azidochalcones to avoid harsh reagents, but the reaction stops at a fused aziridine intermediate. Why?

The Causality: Visible light efficiently triggers the decomposition of α-azidochalcones into a 2H-azirine, which is trapped by the neighboring hydroxyl group to form a fused aziridine[7]. However, if your starting material contains electron-withdrawing groups (e.g., -NO₂) on the hydroxyphenyl ring, the resulting aziridine becomes thermodynamically stabilized. It will not spontaneously undergo the final 1,2-acyl migration and ring-opening required to form the 2-aminobenzofuran[7]. The Fix: Add a catalytic amount of p-toluenesulfonic acid (p-TSA). The Brønsted acid protonates the aziridine nitrogen, forcing the efficient ring-opening and isomerization to yield the final product (up to 80% yield)[7].

Part 3: Quantitative Yield Analysis

To set realistic expectations, compare your current yields against these benchmarked parameters across different methodologies.

Synthetic Route	Key Reagents / Catalysts	Substrate Limitation / Condition	Expected Yield	Primary Failure Mode
[4+1] Cycloaddition [1]	Sc(OTf)₃ (10 mol%), Isocyanide	Electron-withdrawing isocyanides	70 - 93%	o-QM Dimerization
Pd-Cycloisomerization [3]	Pd(OAc)₂, PCy₃, Zn dust	Requires strictly anhydrous/anaerobic setup	65 - 85%	Catalyst Oxidation
[3+2] Annulation [6]	Cs₂CO₃, DMSO, RT	Requires gem-difluoroalkenes	60 - 82%	Incomplete β-F elimination
Photochemical [7]	Visible Light, p-TSA	Electron-withdrawing groups require acid	65 - 80%	Stalls at aziridine intermediate

Part 4: Mechanistic Pathway Visualization

Understanding the exact moment of ring closure is critical for troubleshooting the [4+1] cycloaddition route. Below is the validated mechanistic pathway.

Caption: Mechanistic pathway of the Sc(OTf)₃-mediated [4+1] cycloaddition generating 2-aminobenzofurans.

Part 5: Protocol Vault (Self-Validating Methodologies)

Do not treat these as mere recipes. Each protocol contains built-in validation checkpoints to ensure the chemistry is progressing as intended.

Protocol A: Sc(OTf)₃-Mediated [4+1] Cycloaddition[1][4]

Objective: Synthesis of 2-aminobenzofurans from o-hydroxybenzhydryl alcohols and isocyanides.

• Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add Sc(OTf)₃ (0.02 mmol, 10 mol%) and the target isocyanide (0.24 mmol, 1.2 equiv).

• Solvent Addition: Evacuate and backfill the tube with Argon (3x). Inject 1.0 mL of anhydrous CH₂Cl₂.

• Controlled Addition: Dissolve the o-hydroxybenzhydryl alcohol (0.2 mmol, 1.0 equiv) in 1.0 mL of CH₂Cl₂. Using a syringe pump, add this solution dropwise over 30 minutes at room temperature.

  • Validation Checkpoint 1: As the alcohol hits the Lewis acid, a transient yellow/orange hue should appear, indicating the formation of the highly conjugated o-QM intermediate. If the solution turns immediately black, your Sc(OTf)₃ loading is too high, causing polymerization.

• Reaction Monitoring: Stir for an additional 30 minutes.

  • Validation Checkpoint 2: TLC (Hexanes/EtOAc 4:1) should show the complete consumption of the alcohol (Rf ~0.3) and the appearance of a highly UV-active spot (Rf ~0.5).

• Quench & Purify: Quench with saturated aqueous NaHCO₃ (2 mL). Extract with CH₂Cl₂ (3 x 5 mL). Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography.

Protocol B: Visible Light-Triggered Photodecomposition[7]

Objective: Metal-free synthesis of 2-aminobenzofurans from α-azidochalcones.

• Setup: Dissolve the α-azidochalcone (0.1 M) in anhydrous CH₃CN in a borosilicate glass vial.

• Acid Catalyst: Add a catalytic amount of p-TSA (10 mol%).

  • Validation Checkpoint 1: The addition of p-TSA is mandatory if your substrate has electron-withdrawing groups; otherwise, the reaction will arrest at the aziridine stage[7].

• Irradiation: Place the vial in a photoreactor equipped with a visible light source (e.g., 378 nm or natural sunlight equivalent) for 12-24 hours.

  • Validation Checkpoint 2: Monitor nitrogen gas evolution (bubbling), which confirms the initial decomposition of the azide into the 2H-azirine intermediate.

• Isolation: Once bubbling ceases and TLC indicates complete consumption of the starting material, remove the solvent under reduced pressure and purify via silica gel chromatography.

References

• Source: Organic Chemistry Frontiers (RSC Publishing)
• Source: Molecules (via PMC / NIH)
• Source: Organic Letters (ACS Publications)
• A new route to 3-acyl-2-aminobenzofurans: palladium-catalysed cycloisomerisation of 2-(cyanomethyl)
• A Technical Guide to 2-Aminofuran Derivatives: Synthesis, Biological Activity, and Mechanisms of Action Source: Benchchem URL

Sources

• 1. A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A new route to 3-acyl-2-aminobenzofurans: palladium-catalysed cycloisomerisation of 2-(cyanomethyl)phenyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Synthesis of 2-aminobenzofurans via base-mediated [3 + 2] annulation of N-phenoxy amides with gem-difluoroalkenes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of 2-aminobenzofurans via base-mediated [3 + 2] annulation of N-phenoxy amides with gem-difluoroalkenes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Handling and Storing Benzofuran-2-amine

Troubleshooting Guides, FAQs, and Validated Storage Protocols

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the rapid degradation of 2-aminobenzofurans. Benzofuran-2-amine is a highly electron-rich heteroaromatic system. The oxygen atom in the furan ring and the adjacent amino group synergistically donate electron density, raising the Highest Observable Molecular Orbital (HOMO) energy. This makes the free base exceptionally susceptible to single-electron transfer (SET) oxidation[1]. When exposed to atmospheric oxygen, light, or trace peroxides in solvents, the benzofuran ring undergoes oxidation to form epoxides, which subsequently cleave into salicylaldehyde derivatives or dimerize into complex azo mixtures[2].

Our goal here is not just to provide a set of rules, but to build a self-validating system of chemical handling that ensures absolute structural integrity from the moment you open the vial to the execution of your assay.

Section 1: Troubleshooting Guide & FAQs

Q1: My benzofuran-2-amine arrived as a pale yellow oil/solid, but after a week in the 4°C fridge, it turned dark brown. What happened? A1: The color change indicates oxidative dimerization or polymerization. The lone pair on the nitrogen atom and the electron-rich furan ring react with permeating atmospheric oxygen to form radical cations[1]. These radicals couple to form azo compounds or undergo ring-opening to yield salicylaldehyde[2]. Standard refrigeration (4°C) slows kinetic degradation but does not stop oxygen permeation through standard screw-caps. You must eliminate the oxidant (O2) entirely.

Q2: Can I store the compound in solution to make it easier to handle? A2: Storing the free base in solution is highly discouraged unless strictly necessary. Solvents like THF or diethyl ether form trace peroxides over time, which act as potent oxidants, immediately destroying the benzofuran ring[2]. If you must store it in solution, use rigorously degassed, anhydrous solvents (e.g., Argon-sparged acetonitrile or toluene) and store at -80°C.

Q3: What is the absolute best way to store benzofuran-2-amine for long-term use (months to years)? A3: The most scientifically robust method is to convert the free base into its hydrochloride (HCl) salt[3]. By protonating the amine, you convert an electron-donating -NH₂ group into a strongly electron-withdrawing -NH₃⁺ group. This drastically lowers the electron density of the benzofuran ring, effectively shutting down the oxidative pathway[3]. The salt is a bench-stable, crystalline solid that resists oxidation and can be easily neutralized back to the free base just before your experiment.

Section 2: Mechanistic Visualization

Mechanistic pathways of benzofuran-2-amine oxidative degradation vs. hydrochloride salt stabilization.

Section 3: Experimental Protocols

Protocol A: In Situ Salt Formation for Long-Term Storage

Causality: As established, the ammonium salt is thermally and oxidatively stable because the lone pair is tied up, preventing single-electron transfer[3].

• Dissolution: Dissolve the freshly purified benzofuran-2-amine free base in anhydrous diethyl ether or dichloromethane (DCM) under an argon atmosphere.

• Acidification: Slowly add 1.1 equivalents of anhydrous HCl in dioxane (or ethereal HCl) dropwise at 0°C. Critical: Do not use aqueous HCl, as water can promote hydrolysis.

• Precipitation: A white to off-white precipitate (benzofuran-2-amine hydrochloride) will form immediately.

• Isolation: Filter the solid under a stream of argon using a Schlenk frit, wash with cold anhydrous ether, and dry under high vacuum.

• Storage: Store the crystalline salt in an amber vial at -20°C. It will remain stable for >12 months.

Protocol B: Inert Atmosphere Storage (For Free Base)

Causality: If your workflow cannot tolerate the HCl salt, you must physically isolate the free base from oxygen and photons[2].

• Transfer: Transfer the compound into a dark amber glass vial to prevent UV-induced radical initiation.

• Purging: Insert a needle connected to a Schlenk line (Argon) through a PTFE-lined silicone septum cap. Insert a smaller bleed needle to allow gas to escape.

• Blanketing: Purge with Argon for 3–5 minutes. Argon is heavier than air and will effectively displace the oxygen at the bottom of the vial.

• Sealing: Remove the bleed needle first, then the Argon needle, ensuring positive pressure is maintained. Wrap the cap tightly with Parafilm.

• Storage: Store immediately at -80°C.

Section 4: Quantitative Data & Stability Comparison

The following table summarizes the expected stability of benzofuran-2-amine under various storage parameters, derived from empirical laboratory observations and chemical kinetics.

Storage State	Temperature	Atmosphere	Light Exposure	Estimated Shelf Life (Purity >95%)
Free Base (Neat)	25°C (Room Temp)	Air	Ambient Light	< 24 Hours
Free Base (Neat)	4°C (Fridge)	Air	Dark	3 - 7 Days
Free Base (Solution)	-20°C	Air	Dark	1 - 2 Weeks
Free Base (Neat)	-80°C	Argon (Sealed)	Dark	3 - 6 Months
HCl Salt (Solid)	-20°C	Air or Argon	Dark	> 12 Months

References

• MDPI. Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. [Link]

• Chemistry LibreTexts. 3.5: Chemical Properties of Amines. Bases and Salt Formation. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Benzofuran|High-Purity Research Chemical|RUO [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Heterocyclic Chemistry Support Center: Benzofuran-2-amine Substitution & Steric Hindrance

Welcome to the Technical Support Center for Heterocyclic Chemistry. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals struggling with the functionalization of sterically hindered benzofuran-2-amines.

Below, you will find expert-level troubleshooting FAQs, validated experimental workflows, and mechanistic insights to help you overcome steric barriers in your synthesis pipelines.

Part 1: Core Principles & Troubleshooting FAQs

Q1: Why do direct N-alkylation and amidation of benzofuran-2-amines frequently result in low yields or recovered starting material? A: The failure of direct substitution is driven by a combination of severe steric clash and electronic deactivation. The 2-amino group on a benzofuran ring is tightly flanked by the heteroatomic oxygen (position 1) and the C3 position. When bulky electrophiles are introduced, the transition state energy for standard SN​2 substitution increases dramatically. Furthermore, the nitrogen lone pair is partially delocalized into the electron-rich benzofuran π -system, which inherently reduces its nucleophilicity compared to standard aliphatic amines.

Q2: I am attempting a Buchwald-Hartwig amination of 2-bromobenzofuran with a bulky α -tertiary primary amine. The reaction stalls, and I observe catalyst precipitation. How can I overcome this? A: You are experiencing heteroarene-induced catalyst deactivation. Primary amines and N-heteroaromatic substrates can displace the phosphine ligand on the palladium center, leading to the formation of catalytically dormant, off-cycle palladium complexes [1].

To overcome this, you must switch to a highly stable, deactivation-resistant dialkylbiaryl monophosphine ligand, such as GPhos . GPhos features an O−t−Bu substituent ortho to the dialkylphosphino group, which improves the stability of the active catalyst conformer and accommodates the binding of very large α -tertiary amines. Additionally, replace strong bases (like t−BuONa ) with a moderate-strength base like Sodium trimethylsilanolate (NaOTMS) to prevent base-mediated decomposition of the sensitive benzofuran ring [1].

Q3: Direct substitution is completely failing for my highly hindered ortho-substituted substrate. Are there de novo ring synthesis alternatives that bypass the amination step entirely? A: Yes. When steric hindrance prevents the functionalization of an existing benzofuran-2-amine, a bottom-up de novo synthesis is the most reliable workaround. A highly effective method is the Sc(OTf)3​ -mediated formal [4+1] cycloaddition of in situ generated ortho-quinone methides (o-QMs) with isocyanides [2]. This approach constructs the benzofuran core with the amine substituent already in place, tolerating high steric hindrance at the ortho-position of the starting benzyl alcohol.

Part 2: Visualizing the Strategic Logic

Decision tree for overcoming steric hindrance in benzofuran-2-amine synthesis.

Part 3: Validated Experimental Protocols

Protocol A: Deactivation-Resistant Pd-Catalyzed Amination (The GPhos/NaOTMS Method)

Use this protocol when coupling sterically demanding amines to 2-halobenzofurans. The synergistic combination of GPhos and NaOTMS prevents the catalyst from falling off-cycle [1].

Step-by-Step Methodology:

• Inert Atmosphere Setup: Inside a nitrogen-filled glovebox, add 2-bromobenzofuran (0.50 mmol), the sterically hindered primary amine (0.60 mmol, 1.2 equiv), and NaOTMS (1.13 mmol, 2.25 equiv) to an oven-dried reaction vial equipped with a magnetic stir bar.

• Catalyst Addition: Add 1.5 mol% of the GPhos-Pd-G3 precatalyst. Causality note: The G3 precatalyst ensures rapid activation at room temperature, preventing early-stage degradation of the heterocycle.

• Solvent Addition: Add 2.0 mL of anhydrous cyclopentyl methyl ether (CPME) or Toluene. Seal the vial with a Teflon-lined cap.

• Reaction: Remove the vial from the glovebox and heat to 70 °C in an oil bath for 12–24 hours.

• Self-Validation Check: Monitor the reaction via GC-MS or LC-MS after 4 hours. A successful catalytic cycle will show <10% off-cycle phosphine displacement. If unreacted starting material remains high (>50%), verify that your glovebox O2​ levels are <1 ppm, as NaOTMS is highly sensitive to moisture and oxygen.

• Workup: Cool to room temperature, dilute with ethyl acetate, filter through a pad of Celite to remove palladium black and salts, and concentrate under reduced pressure. Purify via flash chromatography.

Step-by-step experimental workflow for deactivation-resistant Pd-catalyzed amination.

Protocol B: Sc(OTf)3​ -Catalyzed Formal [4+1] Cycloaddition

Use this protocol when direct cross-coupling fails due to extreme ortho-steric hindrance. This method builds the benzofuran ring around the hindered amine [2].

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve the ortho-hydroxybenzhydryl alcohol (0.1 mmol) and the target isocyanide (0.2 mmol) in 2.0 mL of anhydrous dichloromethane (DCM).

• Catalyst Initiation: Add Sc(OTf)3​ (10 mol%) to the solution. Causality note: The Lewis acid is critical for the dehydration of the benzyl alcohol to generate the highly reactive ortho-quinone methide (o-QM) intermediate in situ.

• Reaction: Stir the mixture at room temperature.

• Self-Validation Check: Monitor by TLC (Petroleum ether:Ethyl acetate). The reaction is typically complete within 2–4 hours. The transient o-QM is highly colored; a rapid color change followed by fading often indicates successful cycloaddition.

• Workup: Quench the reaction with water, extract with DCM (3 × 5 mL), dry over anhydrous Na2​SO4​ , and concentrate. Purify the resulting 2-aminobenzofuran via silica gel chromatography.

Part 4: Quantitative Data & Benchmarks

The table below summarizes the expected yields based on the substitution strategy and the degree of steric hindrance, providing a benchmark for your experimental results.

Synthesis Method	Substrate Characteristic	Reagents / Catalyst System	Typical Yield	Ref
Buchwald-Hartwig	Unhindered primary amine	BrettPhos / t−BuONa	70–85%	[1]
Buchwald-Hartwig	α -tertiary primary amine (High Steric)	GPhos / NaOTMS	80–95%	[1]
[4+1] Cycloaddition	Unhindered benzyl alcohol	Sc(OTf)3​ / Isocyanide	85–93%	[2]
[4+1] Cycloaddition	Ortho-substituted benzyl alcohol (High Steric)	Sc(OTf)3​ / Isocyanide	58–73%	[2]

References

• Source: Massachusetts Institute of Technology (MIT)
• Source: National Institutes of Health (NIH)

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Identification of Benzofuran-2-amine: GC-MS Fragmentation Patterns and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unambiguous identification of novel heterocyclic compounds is paramount. Benzofuran derivatives, a significant class of heterocyclic scaffolds, are integral to many biologically active compounds.[1] Among these, benzofuran-2-amine presents a unique analytical challenge. This guide, born from extensive experience in analytical chemistry, provides an in-depth exploration of the identification of benzofuran-2-amine, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS) fragmentation patterns.

We will delve into the predicted electron ionization (EI) fragmentation of benzofuran-2-amine, drawing parallels with related structures and fundamental mass spectrometry principles. Furthermore, this guide will offer a comparative analysis with alternative techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, providing a holistic view for the discerning scientist.

The Power and Nuances of GC-MS for Benzofuran-2-amine Analysis

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds. Its high chromatographic resolution and the structural information gleaned from mass spectra make it an invaluable tool. However, the analysis of primary aromatic amines like benzofuran-2-amine requires careful consideration of both the chromatographic conditions and the interpretation of the resulting mass spectra.

Predicted GC-MS Fragmentation Pattern of Benzofuran-2-amine

The fragmentation of the benzofuran-2-amine molecular ion is expected to be governed by the stability of the benzofuran ring system and the influence of the amino group.

Diagram of Predicted Fragmentation Pathways for Benzofuran-2-amine

Caption: Predicted major fragmentation pathways of benzofuran-2-amine under electron ionization.

Key Predicted Fragments and Their Origins:

• m/z 133 (Molecular Ion, M+): The presence of a prominent molecular ion peak is anticipated due to the aromatic nature of the benzofuran ring system, which can delocalize the charge effectively.

• m/z 106 ([M-HCN]+): A characteristic fragmentation pathway for primary aromatic amines is the loss of a neutral hydrogen cyanide (HCN) molecule.[2] This would result in a significant peak at m/z 106.

• m/z 105 ([M-CO]+): The benzofuran ring is known to undergo fragmentation via the loss of a carbon monoxide (CO) molecule.[3] This would lead to the formation of a stable indenyl-like cation at m/z 105.

• m/z 78 ([M-HCN-CO]+): Subsequent loss of CO from the m/z 106 fragment or HCN from the m/z 105 fragment would lead to a fragment at m/z 78, corresponding to a benzyne radical cation.

• m/z 76 ([C₆H₄]+): A further loss of two hydrogen atoms from the m/z 78 fragment could produce a peak at m/z 76, representing a dehydrobenzene species.

This predicted fragmentation pattern provides a solid foundation for the tentative identification of benzofuran-2-amine in a GC-MS analysis. Confirmation would, of course, require comparison with an authentic standard.

Experimental Protocol: GC-MS Analysis of Benzofuran-2-amine

The following protocol is a recommended starting point for the GC-MS analysis of benzofuran-2-amine, adapted from methods used for similar aromatic amines.[4]

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve the sample in a volatile organic solvent such as dichloromethane or ethyl acetate to a concentration of approximately 10-100 µg/mL.[5]

  • Ensure the sample is free of non-volatile residues by filtering or centrifugation if necessary.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A GC or equivalent.

  • Mass Spectrometer: Agilent 5975C MS or equivalent.

  • Column: A non-polar or medium-polarity column is recommended. A good starting point is a 30 m x 0.25 mm ID x 0.25 µm film thickness column, such as a DB-5ms or HP-5ms.

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless injection (1 µL) is suitable for trace analysis.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: 40-350 amu.

Workflow for GC-MS Analysis

Caption: A streamlined workflow for the GC-MS analysis of benzofuran-2-amine.

Comparative Analysis with Alternative Techniques

While GC-MS is a powerful tool, a multi-technique approach often provides the most robust and defensible identification. Here, we compare the performance of GC-MS with LC-MS and NMR for the analysis of benzofuran-2-amine.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is particularly advantageous for the analysis of less volatile and thermally labile compounds.[6] For benzofuran-2-amine, LC-MS offers a complementary approach to GC-MS.

• Advantages over GC-MS:

  • No derivatization is required for polar compounds.

  • Softer ionization techniques, such as Electrospray Ionization (ESI), can be used to preserve the molecular ion, which is particularly useful for confirmation of the molecular weight.[7]

  • Can be coupled with tandem mass spectrometry (MS/MS) for more detailed structural elucidation.[8]

• Disadvantages compared to GC-MS:

  • Chromatographic resolution may be lower than capillary GC.

  • Matrix effects can be more pronounced, potentially affecting quantification.

  • The extensive libraries of EI spectra available for GC-MS are not as comprehensive for ESI spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules.[9]

• Advantages over GC-MS and LC-MS:

  • Provides unambiguous structural information, including the connectivity of atoms and stereochemistry.

  • It is a non-destructive technique, allowing for sample recovery.

  • Can be used to differentiate between isomers, which can be challenging with mass spectrometry alone.[9]

• Disadvantages compared to GC-MS and LC-MS:

  • Significantly lower sensitivity, requiring a larger amount of sample.

  • Complex mixtures can lead to overlapping signals, making interpretation difficult without prior separation.

  • The instrumentation is more expensive and requires specialized expertise for operation and data interpretation.

Performance Comparison Summary

Feature	GC-MS	LC-MS	NMR
Sensitivity	High (pg-ng)	Very High (fg-pg)	Low (µg-mg)
Resolution	Excellent	Good to Excellent	Not applicable (for identification)
Structural Information	Good (from fragmentation)	Good (from MS/MS)	Excellent (unambiguous)
Isomer Differentiation	Possible with good separation	Possible with good separation and MS/MS	Excellent
Sample Volatility	Required	Not required	Not required
Throughput	High	High	Low
Cost	Moderate	High	Very High

Conclusion: An Integrated Approach for Confident Identification

The identification of benzofuran-2-amine is most confidently achieved through an integrated analytical approach. GC-MS, with its high resolving power and predictable fragmentation patterns, serves as an excellent primary screening and identification tool. The predicted fragmentation pattern detailed in this guide provides a strong basis for tentative identification.

For confirmation and in cases of complex matrices or the need for higher sensitivity, LC-MS provides a powerful alternative. Finally, for absolute structural confirmation and the differentiation of closely related isomers, NMR spectroscopy remains the gold standard.

By understanding the strengths and limitations of each technique and applying the principles of mass spectral fragmentation, researchers can navigate the analytical challenges posed by novel heterocyclic amines like benzofuran-2-amine with confidence and scientific rigor.

References

• Prasher, P., & Singh, M. (2017). Benzofuran: A key scaffold for antimicrobial activities. Journal of Applied Pharmaceutical Science, 7(5), 238-245.
• Casale, J. F., & Hays, P. A. (2011). The Characterization of 6-(2-Aminopropyl)benzofuran and Differentiation from its 4-, 5-, and 7-Positional Analogues. Microgram Journal, 9(2), 60-70.

• National Institute of Standards and Technology. (n.d.). 2-Aminobenzophenone. NIST Chemistry WebBook. Retrieved from [Link]

• University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• Welter, J., et al. (2015). Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MSn techniques. Analytical and Bioanalytical Chemistry, 407(11), 3125-3140.
• Popa, D. S., et al. (2007). 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase. Rapid Communications in Mass Spectrometry, 21(8), 1414-1420.

• Dunnivant, F. M., & Ginsbach, J. W. (2008). GCMS Section 6.15 - Whitman People. Whitman College. Retrieved from [Link]

• Capriotti, A. L., et al. (2021). GC/MSn analysis of the crude reaction mixtures from Friedel–Crafts acylation: Unambiguous identification and differentiation of 3‐aroylbenzofurans from their 4‐ and 6‐regioisomers. Journal of Mass Spectrometry, 56(5), e4709.

• Waters Corporation. (n.d.). Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Retrieved from [Link]

• Lu, W., et al. (2022). A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides. Molecules, 27(23), 8527.
• da Silva, A. C., et al. (2017). Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry. Journal of the Brazilian Chemical Society, 28(12), 2365-2373.

• Agilent Technologies. (n.d.). Analysis of nitrofuran metabolites by positive ion electrospray LC/MS/MS. Retrieved from [Link]

• GenTech Scientific. (2023, May 16). The Difference Between GC/MS and LC/MS Systems. Retrieved from [Link]

• Emwas, A. H., et al. (2019). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. TrAC Trends in Analytical Chemistry, 112, 145-159.

• News-Medical.Net. (2023, July 19). Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. Retrieved from [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Pharmaceuticals and Personal Care Products (PPCPs) as Contaminants in Drinking Water by LC/MS/MS Using Agilent Bond Elut PPL. Retrieved from [Link]

• Moran, L. (2021, October 19). LC–MS and small molecule analysis: an interview with Liam Moran. Bioanalysis Zone. Retrieved from [Link]

• ALWSCI. (2023, July 25). Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. Retrieved from [Link]

• Gotor-Gotor, A., et al. (2021). Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction. Food Chemistry, 363, 130310.
• G.A.P. de Lima, et al. (2022). Novel 3-aminobenzofuran derivatives as multifunctional agents for the treatment of Alzheimer's disease. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2244-2253.

• University of Southampton. (n.d.). Synthesis of fluorinated 3-aminobenzofurans via a tandem SNAr-cyclocondensation strategy. ePrints Soton. Retrieved from [Link]

• Liu, X., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(15), 3623.

• Whitman College. (n.d.). GCMS Section 6.15. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. GCMS Section 6.15 [people.whitman.edu]
• 3. 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. gentechscientific.com [gentechscientific.com]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 8. Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity and Stability of Benzofuran-2-amine and Benzofuran-3-amine: A Comprehensive Guide

The benzofuran scaffold is a privileged pharmacophore in medicinal chemistry, frequently embedded in agents targeting oncology, inflammation, and neurodegenerative diseases. When functionalizing this core, the introduction of an amino group at the C2 versus the C3 position yields two positional isomers—benzofuran-2-amine and benzofuran-3-amine —that exhibit drastically divergent thermodynamic stabilities and reactivity profiles.

As a Senior Application Scientist, understanding the electronic causality behind these differences is critical for designing successful synthetic workflows. This guide provides an objective, data-driven comparison of these two isomers, detailing the mechanistic reasons for their behavior and providing field-proven, self-validating experimental protocols for their utilization.

Electronic Structure and the Causality of Stability

The stark contrast in handling and reactivity between the two isomers is rooted in their tautomeric equilibria and the resulting impact on the aromaticity of the furan ring.

Benzofuran-2-amine: The Transient Intermediate

Benzofuran-2-amines are notoriously unstable and challenging to isolate1[1]. The exocyclic nitrogen at the C2 position can delocalize its lone pair into the ring, but this system is thermodynamically driven to tautomerize into the benzofuran-2(3H)-imine form. This tautomerization breaks the 10π-electron aromatic delocalization of the benzofuran system, localizing electron density and creating a highly reactive, non-aromatic species. Consequently, isolated benzofuran-2-amine rapidly undergoes irreversible polymerization or hydrolytic decomposition upon exposure to air or moisture. To harness its reactivity—typically as a dieneamine-like nucleophile at C3—it must be generated in situ and immediately trapped by an electrophile2[2].

Benzofuran-3-amine: The Stable Nucleophile

Conversely, benzofuran-3-amine maintains the aromaticity of the fused bicyclic system. The amino group at the C3 position conjugates effectively with the oxygen atom without a strong thermodynamic penalty. This isomer can be isolated, purified, and stored (though it remains sensitive to prolonged oxidative stress). In synthetic applications, it behaves as a potent, stable nucleophile. The electron-donating nature of the 3-amino group highly activates the C2 position, making it an excellent substrate for C2-functionalization and various [3+n] annulation strategies3[3].

Fig 1: Thermodynamic stability and tautomeric equilibria of aminobenzofuran isomers.

Comparative Reactivity Profile

To guide experimental design, the quantitative and qualitative differences between the two isomers are summarized below.

Parameter	Benzofuran-2-amine	Benzofuran-3-amine
Thermodynamic Stability	Very Low (t½ in solution often < 1 hr)	High (Can be isolated and stored)
Dominant Tautomer	Benzofuran-2(3H)-imine (in equilibrium)	Benzofuran-3-amine
Primary Nucleophilic Site	C3 (Enamine-like reactivity)	N-atom and C2 position
Typical Synthetic Role	Transient intermediate for [4+2] annulations	Stable building block for C2-functionalization
Handling & Storage	Must be generated in situ	Store under inert atmosphere (Argon/N₂) at -20°C
Representative Reaction	Reaction with 1,3-dielectrophiles to form benzofuro[2,3-b]pyridines	NHC-catalyzed [3+3] annulation with alkynyl acyl azoliums

Experimental Methodologies: Self-Validating Protocols

The following protocols demonstrate the divergent handling required for each isomer. Every step includes a validation checkpoint to ensure the integrity of the reaction before proceeding.

Protocol A: In Situ Generation and Trapping of Benzofuran-2-amine

Because isolation leads to rapid degradation, benzofuran-2-amine is generated via the reduction of 2-nitrobenzofuran and immediately trapped by a 1,3-dielectrophile (e.g., a β-diketone) to yield stable benzofuro[2,3-b]pyridines 2[2].

Step-by-Step Workflow:

• Setup: In an oven-dried Schlenk flask under Argon, dissolve 2-nitrobenzofuran (1.0 mmol) and the target 1,3-dielectrophile (1.2 mmol) in anhydrous ethanol (10 mL).

• Reduction: Add SnCl₂·2H₂O (5.0 mmol) in a single portion, followed by the dropwise addition of concentrated HCl (2 mL) at 0°C.

• Validation Checkpoint 1 (Generation): Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The disappearance of the bright yellow 2-nitrobenzofuran spot and the emergence of a highly polar, UV-active baseline spot confirms the in situ generation of the amine. Do not attempt to isolate this baseline spot.

• Cyclization: Heat the reaction mixture to reflux (80°C) for 4-6 hours. The transient benzofuran-2-amine will undergo a condensation/annulation sequence with the 1,3-dielectrophile.

• Validation Checkpoint 2 (Trapping): A new, less polar fluorescent spot will appear on the TLC, indicating the formation of the benzofuro[2,3-b]pyridine core.

• Workup: Cool to room temperature, neutralize carefully with saturated aqueous NaHCO₃, extract with EtOAc (3 x 15 mL), dry over MgSO₄, and purify via flash chromatography.

Protocol B: NHC-Catalyzed C2-Functionalization of Benzofuran-3-amine

Leveraging the stability of benzofuran-3-amine, this protocol utilizes N-Heterocyclic Carbene (NHC) catalysis to achieve enantioselective C2-functionalization via an aza-Claisen rearrangement3[3].

Step-by-Step Workflow:

• Setup: To a flame-dried vial equipped with a magnetic stir bar, add N-tosyl benzofuran-3-amine (0.2 mmol), 2-bromoenal (0.24 mmol), and the chiral triazolium salt precatalyst (10 mol%).

• Solvent & Base Addition: Evacuate and backfill with Argon (3x). Add anhydrous toluene (2.0 mL) followed by DABCO (0.24 mmol) as the base to generate the active Breslow intermediate.

• Validation Checkpoint 1 (Catalyst Activation): A slight color change (typically to pale yellow/orange) upon the addition of DABCO indicates the successful generation of the free carbene and subsequent formation of the α,β-unsaturated acylazolium intermediate.

• Reaction: Stir the mixture at room temperature for 12 hours. The highly nucleophilic C2 position of the 3-aminobenzofuran will attack the acylazolium intermediate.

• Validation Checkpoint 2 (Completion): TLC analysis (Hexanes:EtOAc 3:1) should show complete consumption of the N-tosyl benzofuran-3-amine.

• Workup: Quench the reaction with water, extract with dichloromethane, and purify the C2-functionalized product via silica gel chromatography.

Advanced Annulation Strategies

The distinct electronic properties of these isomers dictate entirely different synthetic roadmaps for constructing complex polycyclic systems. While 2-aminobenzofurans are restricted to immediate in situ trapping, 3-aminobenzofurans can undergo complex, multi-step catalytic cycles, such as formal [3+3] annulations with alkynyl acyl azoliums to form functionalized benzofuro[3,2-b]pyridin-2-ones4[4].

Fig 2: Divergent synthetic workflows for 2-amino and 3-aminobenzofuran functionalization.

References

• Iaroshenko, V. O., et al. "A Practical Synthetic Route to Benzofuro[2,3-b]pyridine and Trifluoromethyl-α-carbolines.
• "Catalytic, Enantioselective C2-Functionalization of 3-Aminobenzofurans Using N-Heterocyclic Carbenes.
• "A Review on Generation and Reactivity of the N-Heterocyclic Carbene-Bound Alkynyl Acyl Azolium Intermedi
• "Access to 1a,6b-Dihydro-1H-benzofuro[2,3-b]azirines and Benzofuran-2-amines via Visible Light Triggered Decomposition of α-Azidochalcones.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Review on Generation and Reactivity of the N-Heterocyclic Carbene-Bound Alkynyl Acyl Azolium Intermediates [mdpi.com]

Safety & Regulatory Compliance

Personal Protective Equipment and Operational Guide for Handling Benzofuran-2-amine

As an essential heterocyclic building block in drug discovery and organic synthesis, Benzofuran-2-amine (CAS 139266-08-3) requires stringent handling protocols. While it enables the development of complex bioactive molecules, its chemical structure presents specific occupational hazards. This guide provides drug development professionals and laboratory scientists with a causality-driven, step-by-step operational framework for safely handling this compound.

Hazard Profile and Causality Analysis

Before selecting Personal Protective Equipment (PPE), it is critical to understand why the compound is hazardous. Benzofuran-2-amine is classified under the Globally Harmonized System (GHS) with the following hazard statements:

• H315 : Causes skin irritation[1].

• H319 : Causes serious eye irritation[1].

The Chemical Causality: The primary amine group (-NH₂) acts as a nucleophile and a weak base. Upon contact with the moisture naturally present in human skin or ocular tissues, it can disrupt the lipid bilayer of cellular membranes and locally alter pH, triggering acute inflammation. Furthermore, the lipophilic benzofuran core facilitates rapid dermal absorption. Therefore, physical barrier protection must account for both the compound's basicity and its lipophilicity.

PPE Selection Matrix

The following PPE matrix is engineered specifically for handling Benzofuran-2-amine. The selection is based on the American Chemical Society's (ACS) RAMP principle (Recognize, Assess, Minimize, Prepare)[2].

PPE Category	Material Specification	Performance Metric	Causality & Justification	Replacement Protocol
Hand Protection (Solid)	Nitrile Rubber	Thickness: ≥ 0.11 mm	Provides a robust physical barrier against solid particulate irritation (H315)[1].	Replace every 2 hours or immediately upon visible contamination.
Hand Protection (Solution)	Butyl Rubber	Thickness: ≥ 0.30 mm	Prevents rapid permeation when the compound is dissolved in aggressive solvents like DMSO or DMF.	Replace after each operational session or upon solvent degradation.
Eye Protection	ANSI Z87.1 Safety Goggles	Splash & Dust Rated	Prevents particulate entry that causes serious eye irritation (H319)[1].	Clean daily; replace if lenses become scratched or clouded.
Body Protection	100% Cotton Lab Coat	Flame-Resistant (FR)	Minimizes electrostatic discharge and traps escaping particulates before they reach the skin[3].	Launder weekly or immediately following a suspected spill.
Respiratory Protection	N95 / FFP2 Particulate Mask	95% Filtration Efficiency	Used as a secondary defense if engineering controls (fume hood) experience a temporary drop below 80 fpm[4].	Discard after a single use or if breathing resistance increases.

Operational Workflow & Engineering Controls

Workflow diagram illustrating the safety protocol for handling Benzofuran-2-amine.

Step-by-Step Handling Protocol

This protocol is designed as a self-validating system, ensuring that each step confirms the safety of the next.

Phase 1: Pre-Operational Verification

• Verify Engineering Controls: Ensure the chemical fume hood is operational. The face velocity must be maintained at 100 ± 20 linear feet per minute (fpm) with the sash at the optimal working height[4].

• Inspect PPE: Check nitrile gloves for pinhole leaks and ensure safety goggles form a tight seal against the face.

• Prepare the Workspace: Clear the fume hood of unnecessary clutter to prevent airflow disruption. Place secondary containment vessels inside the hood for safe transport.

Phase 2: Execution & Weighing

• Transfer: Place the sealed Benzofuran-2-amine container inside the certified fume hood before opening.

• Mitigate Static: Use an anti-static weighing boat and a grounded stainless-steel spatula. Benzofuran derivatives in powder form can hold static charges, leading to sudden aerosolization.

• Weighing: Weigh the required mass and immediately seal both the source container and the weighing vessel.

• Solvent Addition: If preparing a stock solution, add the solvent (e.g., DMSO) directly within the fume hood. Do not transport unsealed liquid solutions across the laboratory.

Phase 3: Post-Operational Decontamination

• Surface Cleaning: Wipe down the balance and fume hood surfaces with a cloth dampened with 70% isopropanol, followed by a distilled water rinse to remove any residual amine.

• Doffing PPE: Remove gloves using the "glove-in-glove" technique to avoid skin contact with external chemical residue.

• Personal Hygiene: Wash hands and forearms thoroughly with soap and water immediately after exiting the laboratory workspace[5].

Spill Management and Disposal Plan

Even with rigorous protocols, accidental breaches can occur. Execute the following steps immediately in the event of a spill:

Spill Management Protocol

• Evacuate & Isolate: Immediately restrict access to the spill area.

• PPE Upgrade: Don a particulate respirator (N95/FFP3) and double-layer your nitrile gloves before approaching the spill.

• Containment: Surround the solid spill with damp absorbent pads to prevent the powder from aerosolizing. Never dry sweep an amine powder.

• Collection: Use a non-sparking, disposable scoop to transfer the material into a designated hazardous waste container.

• Neutralization: Wash the affected surface with a dilute acidic solution (e.g., 1% acetic acid) to neutralize the residual basic amine, followed by a thorough water rinse.

Chemical Disposal Plan

• Segregation: Store Benzofuran-2-amine waste strictly separated from strong oxidizing agents and acids to prevent uncontrolled exothermic reactions.

• Labeling: Clearly label the waste container with "Hazardous Waste: Toxic/Irritant Solid (Benzofuran-2-amine)" and log the date of initial accumulation.

• Manifesting: Transfer the sealed container to your facility's Environmental Health and Safety (EHS) department for high-temperature incineration in accordance with local and EPA guidelines.

References

• 139266-08-3 | Benzofuran-2-amine ChemScene 1

• Laboratory Safety: Chemical Hygiene Program - Exhaust Systems University of Rochester Environmental Health and Safety 4

• General Guidance on PPE & Hazard Assessments for Lab Temple University Campus Operations 3

• Safety in Academic Chemistry Laboratories (RAMP Principle) American Chemical Society (ACS) 2

• School Chemistry Laboratory Safety Guide Centers for Disease Control and Prevention (CDC) 5

Sources

• 1. chemscene.com [chemscene.com]
• 2. acs.org [acs.org]
• 3. General Guidance on PPE & Hazard Assessments for Lab | Campus Operations [campusoperations.temple.edu]
• 4. UofR: EHS: Laboratory Safety: Chemical Hygiene Program: Exhaust Systems [safety.rochester.edu]
• 5. cdc.gov [cdc.gov]